Cas no 2549030-40-0 (6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile)

• Product Name: 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• CAS No: 2549030-40-0
• MF: C₁₇H₂₀N₆
• MW: 308.380902290344
• CID: 5314634
• PubChem ID: 154882612
• Update Time: 2025-05-20

6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[4-(6-Ethyl-2-methyl-4-pyrimidinyl)-1-piperazinyl]-3-pyridinecarbonitrile
• 6-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• 2549030-40-0
• F6788-0752
• AKOS040729455
• 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• Inchi： 1S/C17H20N6/c1-3-15-10-17(21-13(2)20-15)23-8-6-22(7-9-23)16-5-4-14(11-18)12-19-16/h4-5,10,12H,3,6-9H2,1-2H3
• InChI Key： XZEDKZGTYHCOBQ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(CC)N=C(C)N=2)CCN(C2C=CC(C#N)=CN=2)CC1

Computed Properties

• Exact Mass: 308.17494466g/mol
• Monoisotopic Mass: 308.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.6±50.0 °C(Predicted)
• pka: 8.48±0.41(Predicted)

Additional information on 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

Introduction to 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (CAS No. 2549030-40-0)

6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2549030-40-0, belongs to a class of molecules that often exhibit promising effects in the development of neurological and cardiovascular drugs. The intricate arrangement of nitrogen-containing rings in its structure contributes to its versatility, making it a valuable candidate for further investigation.

The core structure of 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile consists of a pyridine ring substituted with a nitrile group at the 3-position, linked to a piperazine moiety. The piperazine ring is further connected to an ethyl-substituted 2-methylpyrimidine, creating a complex and multifaceted molecular framework. This arrangement not only enhances the compound's solubility and bioavailability but also allows for interactions with various biological targets, including enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that the piperazine moiety in 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile can interact with a wide range of proteins, suggesting potential applications in the treatment of central nervous system disorders. For instance, its ability to modulate neurotransmitter receptors has been explored in models of depression and anxiety, where it shows promise as a novel therapeutic agent.

The nitrile group at the 3-position of the pyridine ring is another critical feature that contributes to the compound's pharmacological properties. Nitriles are known for their ability to act as bioisosteres, replacing other functional groups while maintaining or even enhancing biological activity. In this context, the nitrile group in 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile may play a role in influencing metabolic pathways and enhancing binding stability to target proteins.

One of the most compelling aspects of this compound is its potential role in drug development for neurodegenerative diseases. The combination of the pyridine, piperazine, and nitrile groups creates a scaffold that can interact with multiple targets involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes like acetylcholinesterase, which are implicated in cognitive decline. These findings underscore the importance of further exploration into the therapeutic potential of 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitrile group, for example, typically involves cyanation reactions such as hydrocyanation or cyanation using copper(I) cyanide. These steps must be carefully optimized to avoid side reactions that could compromise the integrity of the final product.

In addition to its pharmaceutical applications, 6-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-y]pyridine -3-carbonitrile has shown promise in material science due to its unique electronic properties. The presence of nitrogen heterocycles can influence electron delocalization within the molecule, making it a candidate for use in organic semiconductors or light-emitting diodes (OLEDs). Researchers are exploring how variations in its structure can enhance its performance in these applications.

The ethylation at the 6-position of the pyrimidine ring is another key feature that influences the compound's behavior. Ethyl groups are known to affect both steric hindrance and electronic properties, potentially modulating how the molecule interacts with biological targets. By varying the substitution patterns around this ring, scientists can fine-tune the pharmacological profile of 6-[4-(6-Ethyl -2-methylpyrimidin -4 -y l)piperazin -1 -y l]pyridine -3-carbonitrile to achieve desired effects.

Recent studies have also highlighted the importance of proteomics in understanding how compounds like 6-[4-(6-Ethyl -2-methylpyrimidin -4 -y l)piperazin -1 -y l]pyridine -3-carbonitrile interact with biological systems. By analyzing protein expression changes following exposure to this compound, researchers can gain insights into its mechanism of action and identify potential off-target effects. These insights are crucial for developing safer and more effective drugs.

The future direction of research on 6-[4-(6-Ethyl -2-methylpyrimidin -4 -y l)piperazin -1 -y l]pyridine -3-carbonitrile is likely to focus on structure-based drug design and high-throughput screening technologies. These approaches will allow researchers to rapidly identify analogs with improved pharmacological properties and reduced toxicity. Additionally, advances in green chemistry principles may lead to more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion, 6-[4-(6-Ethyl -2-methylpyrimidin -4 -y l)piperazin -1 -y l]pyridine -3-carbonitrile (CAS No. 2549030 -40 -0) is a versatile and promising compound with applications spanning pharmaceuticals and material science. Its unique structural features make it an attractive candidate for further investigation, particularly in the development of treatments for neurological disorders and other diseases. As research continues to uncover new insights into its properties and potential uses, this molecule is poised to make significant contributions to science and medicine.